Cas no 2113897-18-8 (methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate)

• Product Name: methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate
• CAS No: 2113897-18-8
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 6594769
• PubChem ID: 165659191
• Update Time: 2025-05-21

methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate
• 2113897-18-8
• EN300-1909079

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)8(3-11)6-2-7(10)5-12-4-6/h2,4-5,8H,3,11H2,1H3
• InChI Key： WLAVWHMXTOGTPY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate

Methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate (CAS No. 2113897-18-8): A Versatile Building Block in Modern Organic Synthesis

In the realm of pharmaceutical intermediates and specialty chemicals, methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate (CAS No. 2113897-18-8) has emerged as a compound of significant interest. This 5-bromopyridine derivative combines the structural advantages of both amino acid esters and halogenated pyridines, making it a valuable precursor in drug discovery and material science applications.

The molecular structure of methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate features three key functional groups: the ester moiety, the primary amine, and the bromopyridine ring. This unique combination enables diverse chemical transformations, particularly in the synthesis of heterocyclic compounds and biologically active molecules. The presence of the bromine atom at the 5-position of the pyridine ring offers excellent opportunities for further functionalization through cross-coupling reactions.

Recent trends in medicinal chemistry have shown growing interest in pyridine-containing compounds, especially those with halogen substituents. This aligns perfectly with the structural features of methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate. Researchers are particularly interested in how this compound can serve as a precursor for kinase inhibitors, a class of drugs that has gained prominence in cancer treatment research. The compound's ability to form hydrogen bonds through its amino group while maintaining good solubility makes it attractive for drug design applications.

From a synthetic chemistry perspective, the amino ester functionality in methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate (CAS 2113897-18-8) allows for various transformations. The ester group can be hydrolyzed to the corresponding acid or reduced to the alcohol, while the amino group can be acylated or used to form amide bonds. These characteristics make it a versatile synthetic intermediate for constructing more complex molecular architectures.

The pharmaceutical industry has shown particular interest in this compound's potential applications. As drug discovery moves toward more targeted therapies, the need for specialty building blocks like methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate continues to grow. Its structural features make it suitable for developing small molecule drugs targeting various disease pathways, particularly in areas such as central nervous system disorders and metabolic diseases.

In material science applications, the bromopyridine moiety of this compound offers interesting possibilities. The bromine atom can participate in various polymerization reactions or serve as an anchor point for creating functionalized surfaces. Researchers are exploring its use in developing advanced materials with specific electronic or optical properties, particularly in the field of organic electronics.

Quality control and analytical characterization of methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Proper handling includes protection from moisture and storage in a cool, dry environment to maintain its chemical integrity.

The market for specialty chemical intermediates like methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate (CAS 2113897-18-8) has seen steady growth in recent years. This reflects the increasing demand for custom synthesis and tailor-made building blocks in pharmaceutical research. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for larger-scale applications.

From a regulatory perspective, while methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate is not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling this or any chemical substance. This includes using appropriate personal protective equipment and working in well-ventilated areas, standard practices for any laboratory chemical.

Looking forward, the applications of methyl 3-amino-2-(5-bromopyridin-3-yl)propanoate are likely to expand as researchers continue to explore its potential in various fields. Its combination of reactivity, structural versatility, and drug-like properties makes it a compound worth watching in the evolving landscape of specialty chemicals and pharmaceutical intermediates.